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Compound of Interest

Compound Name:
1,2-Ethanediol,

dibenzenesulfonate

Cat. No.: B177461 Get Quote

An In-depth Technical Guide on 1,2-Ethanediol, dibenzenesulfonate

Topic: 1,2-Ethanediol, dibenzenesulfonate CAS Number: 116-50-7

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals. It details the physicochemical properties, experimental protocols,

and applications of 1,2-Ethanediol, dibenzenesulfonate.

Chemical Identity and Properties
1,2-Ethanediol, dibenzenesulfonate is a diester of ethylene glycol and benzenesulfonic acid.

Its structure features two benzenesulfonate groups, which are excellent leaving groups in

nucleophilic substitution reactions, making it a valuable bifunctional reagent in organic

synthesis.

Table 1: Physicochemical Properties
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Property Value

Molecular Formula C₁₄H₁₄O₆S₂[1][2]

Molecular Weight 342.39 g/mol [2][3]

Appearance White to off-white crystalline powder

Melting Point 116-118 °C

Boiling Point 555.5 °C (predicted)

| Solubility | Insoluble in water; soluble in many organic solvents |

Synthesis Protocol
1,2-Ethanediol, dibenzenesulfonate is typically synthesized via the reaction of ethylene glycol

with two equivalents of benzenesulfonyl chloride in the presence of a non-nucleophilic base,

such as pyridine, to neutralize the HCl byproduct.

Experimental Protocol: Synthesis
Objective: To synthesize 1,2-Ethanediol, dibenzenesulfonate.

Materials:

Ethylene glycol (1.0 eq)

Benzenesulfonyl chloride (2.2 eq)

Pyridine (3.0 eq)

Dichloromethane (DCM)

1M Hydrochloric Acid

Saturated Sodium Bicarbonate Solution

Brine
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Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

A solution of ethylene glycol in dichloromethane is prepared in a round-bottom flask and

cooled to 0 °C in an ice bath.

Pyridine is added to the solution.

Benzenesulfonyl chloride is added dropwise to the stirred solution, maintaining the

temperature at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for 12-16 hours.

The reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction is quenched by the addition of water.

The organic layer is separated and washed sequentially with 1M HCl, saturated NaHCO₃

solution, and brine.

The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under

reduced pressure.

The resulting crude solid is purified by recrystallization (e.g., from ethanol) to yield the pure

product.
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Reactants
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Caption: Workflow for the synthesis of 1,2-Ethanediol, dibenzenesulfonate.

Applications in Drug Development and Research
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The primary utility of 1,2-Ethanediol, dibenzenesulfonate lies in its role as a homobifunctional

electrophilic linker. The two benzenesulfonate esters act as effective leaving groups, allowing

for sequential or simultaneous reaction with nucleophiles. This property is exploited to

introduce a flexible two-carbon (ethylene) bridge into molecules.

In drug development, this reagent is used for:

Synthesis of Macrocycles: Linking two nucleophilic sites within the same molecule to form

cyclic structures.

Linker Chemistry: Connecting two different molecular fragments, such as a targeting moiety

and a payload in antibody-drug conjugates (ADCs) or PROTACs, although more complex

linkers are often used.

Scaffold Elaboration: Modifying existing molecular scaffolds by adding an ethylene bridge to

explore new chemical space and structure-activity relationships (SAR).

Nucleophile 1
(R-XH)

1,2-Ethanediol,
dibenzenesulfonate

Sɴ2 Reaction

Linked Product
(R-X-CH₂CH₂-Y-R')

Nucleophile 2
(R'-YH)

Sɴ2 Reaction

Click to download full resolution via product page

Caption: Role as a homobifunctional electrophilic linker.

Safety and Handling
Safe handling of 1,2-Ethanediol, dibenzenesulfonate is crucial. It is advisable to consult the

Safety Data Sheet (SDS) before use.[4]

Personal Protective Equipment (PPE): Wear appropriate protective gear, including safety

goggles with side-shields, chemical-resistant gloves, and a lab coat.[4][5]
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Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,

to avoid dust formation and inhalation.[4]

First Aid Measures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[4]

Ingestion: Rinse mouth with water and do not induce vomiting. Seek immediate medical

attention.[4]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from

heat and ignition sources.[6]

Disposal: Dispose of contents and container to an approved waste disposal facility in

accordance with local, state, and federal regulations.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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